Cas no 1398066-04-0 (Toluene-d6 2,4-Di-iso-cyanate)

• Product name: Toluene-d6 2,4-Di-iso-cyanate
• CAS No: 1398066-04-0
• CID: 1066325

Toluene-d6 2,4-Di-iso-cyanate Chemical and Physical Properties

Names and Identifiers

• Toluene-d6?2,4-Diisocyanate
• Toluene-d6 2,4-Diisocyanate
• Toluene-d6 2,4-Di-iso-cyanate

• Inchi： 1S/C9H8N2O2/c1-7-2-3-8(10-5-12)4-9(7)11-6-13/h2-4,8-9H,1H3/i1D,2D,3D,4D,8D,9D
• InChI Key： PRGSXAQNYJRPAU-GQYRTNRGSA-N
• SMILES： C1(C[2H])=C([2H])C([2H])=C(N=C=O)([2H])C([2H])=C1(N=C=O)[2H]

Additional information on Toluene-d6 2,4-Di-iso-cyanate

Comprehensive Analysis of Toluene-d6 2,4-Di-iso-cyanate (CAS No. 1398066-04-0)

In the realm of specialty chemicals, Toluene-d6 2,4-Di-iso-cyanate (CAS No. 1398066-04-0) stands out as a deuterated derivative of toluene diisocyanate (TDI), offering unique properties for advanced applications. This compound is increasingly sought after in research and industrial sectors due to its isotopic labeling, which enhances precision in spectroscopic studies and chemical synthesis. The deuterium substitution in the Toluene-d6 moiety significantly reduces background interference in nuclear magnetic resonance (NMR) spectroscopy, making it a valuable tool for scientists.

The growing demand for deuterated compounds like Toluene-d6 2,4-Di-iso-cyanate is driven by their critical role in pharmaceutical development, material science, and analytical chemistry. Researchers are particularly interested in its applications for isotope labeling, which aids in tracking molecular interactions and reaction mechanisms. With the rise of green chemistry and sustainable practices, this compound’s efficiency in reducing waste and improving yield aligns with modern environmental goals.

One of the most frequently asked questions about Toluene-d6 2,4-Di-cyanate revolves around its stability and handling. Unlike conventional isocyanates, the deuterated version exhibits similar reactivity but with improved spectral clarity. This makes it ideal for high-resolution NMR and mass spectrometry applications. Additionally, its compatibility with polymer chemistry has sparked interest in developing novel materials with tailored properties.

From an industrial perspective, Toluene-d6 2,4-Di-iso-cyanate is often compared to its non-deuterated counterpart, 2,4-TDI, due to their structural similarities. However, the deuterated variant’s ability to provide clearer data in kinetic studies and mechanistic investigations gives it a competitive edge. As industries increasingly adopt AI-driven drug discovery and computational modeling, the demand for such precision chemicals is expected to surge.

Another hot topic linked to Toluene-d6 2,4-Di-iso-cyanate is its role in proteomics and metabolomics. Scientists leverage its isotopic purity to study protein folding, enzyme kinetics, and metabolic pathways with unparalleled accuracy. This has led to breakthroughs in understanding complex biological systems, further cementing its importance in life sciences.

In summary, Toluene-d6 2,4-Di-iso-cyanate (CAS No. 1398066-04-0) is a versatile and indispensable compound in modern research and industry. Its unique deuterated structure, combined with its applications in spectroscopy, material science, and biochemistry, positions it as a key player in advancing scientific innovation. As technology evolves, this compound will undoubtedly remain at the forefront of cutting-edge discoveries.